N-(3-bromophenyl)-2-(2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide

• IUPAC Name: N-(3-bromophenyl)-2-[3-(3-fluorophenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]acetamide
• InChI: InChI=1S/C21H20BrFN4O2/c22-15-4-2-6-17(12-15)24-18(28)13-27-9-7-21(8-10-27)25-19(20(29)26-21)14-3-1-5-16(23)11-14/h1-6,11-12H,7-10,13H2,(H,24,28)(H,26,29)
• InChI Key: QUYNSNVQPNSPEN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12NC(=O)C(=N2)C3=CC(=CC=C3)F)CC(=O)NC4=CC(=CC=C4)Br
• Molecular Formula: C21H20BrFN4O2
• Molecular Weight: 459.3 g/mol

Description

N-(3-bromophenyl)-2-(2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide is a useful research compound. Its molecular formula is C21H20BrFN4O2 and its molecular weight is 459.319. The purity is usually 95%.
BenchChem offers high-quality N-(3-bromophenyl)-2-(2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-bromophenyl)-2-(2-(3-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Analgesic and Anti-inflammatory Activities

Research has indicated that derivatives of acetamide compounds exhibit significant analgesic and anti-inflammatory activities. For example, a study on 2-phenyl-(3,4-dihydro-4-oxoquinazolin-3-ylc)e to acetamides and their B-(4-substituted phenyl) azo derivatives demonstrated considerable activity comparable to standard drugs like pentazocine and aspirin (N. Gopa, E. Porchezhian, G. Sarma, 2001).

Antimicrobial Activity

Compounds with similar structures have been evaluated for their antimicrobial potential. For instance, novel sulphonamide derivatives have shown good antimicrobial activity, indicating the potential for the development of new antibacterial agents from these chemical scaffolds (Asmaa M. Fahim, Eman H. I. Ismael, 2019).

Antiviral Evaluation

Spirothiazolidinone derivatives, sharing a part of the structural complexity with the compound , were designed, synthesized, and evaluated for their antiviral activity. Some of these compounds showed strong activity against influenza A/H3N2 virus and human coronavirus 229E, suggesting the utility of such structures in developing antiviral agents (Çağla Begüm Apaydın, B. Loy, A. Stevaert, L. Naesens, 2020).

Potential for Neurological Applications

Compounds structurally related to the query have been examined for their potential as antipsychotic agents, indicating the versatility of these chemical frameworks for applications in neurological disorders. For example, 8-[3-[Bis(4-fluorophenyl)amino]propyl]-1-phenyl-1,3,8- triazaspiro[4.5]decan-4-one and related compounds have shown antipsychotic profiles in pharmacological test models (L. Wise, I. Pattison, D. Butler, et al., 1985).